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Introduction

Adaptor-Associated Kinase 1 (AAK1) is a serine/threonine kinase that plays a pivotal role in
clathrin-mediated endocytosis (CME), a fundamental cellular process for the internalization of
receptors, nutrients, and pathogens. By phosphorylating the p2 subunit of the adaptor protein 2
(AP2) complex, AAK1 facilitates the assembly of clathrin coats and the subsequent formation of
endocytic vesicles. Its involvement in critical signaling pathways, including Notch and WNT, and
its implications in neuropathic pain, viral entry, and neurodegenerative diseases have
positioned AAK1 as a significant target for therapeutic intervention.[1][2][3] AAK1-IN-3 TFA is a
potent, brain-penetrant, quinoline analogue inhibitor of AAK1, making it a valuable tool for
elucidating the physiological and pathological roles of this kinase. This guide provides an in-
depth overview of AAK1-IN-3 TFA, including its biochemical and cellular activities, and detailed
protocols for its use in kinase research.

AAK1-IN-3 TFA: Properties and In Vitro/ln Vivo
Activity

AAK1-IN-3 TFA is a selective inhibitor of AAK1, demonstrating potent activity in both
biochemical and cellular assays. Its ability to cross the blood-brain barrier allows for the
investigation of AAK1's role in the central nervous system.
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Table 1: Biochemical and Cellular Activity of AAK1-IN-3

TEA
Parameter Value Assay System Reference
IC50 (Biochemical) 11 nM In vitro kinase assay [41[5]
IC50 (Cellular) 108 nM HEK293 cells [4]
Brain/Plasma Ratio 1.3 In vivo (mouse) [4]
_ _ 46% reduction of p2 C57BL6 mice (30
In Vivo Efficacy [4]

phosphorylation mg/kg, s.c.)

AAK1 Signaling Pathways

AAK1 is a key regulator of multiple signaling pathways, primarily through its role in clathrin-
mediated endocytosis.

Clathrin-Mediated Endocytosis (CME)

AAK1's primary function is the phosphorylation of the AP2M1 (p2) subunit of the AP2 complex,
a critical step in the initiation of CME. This phosphorylation event enhances the binding of AP2
to cargo proteins, facilitating their internalization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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